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Compound of Interest

Compound Name: 5-Ethynyl-2-hydroxybenzaldehyde

Cat. No.: B3119677 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute

a replacement for a formal risk assessment or Safety Data Sheet (SDS). Always consult the

specific SDS for 5-Ethynyl-2-hydroxybenzaldehyde provided by the manufacturer and

adhere to all institutional and regulatory safety protocols.

Introduction: Understanding the Molecule and Its
Associated Risks
5-Ethynyl-2-hydroxybenzaldehyde, a bifunctional aromatic compound, is a valuable building

block in medicinal chemistry and materials science. Its structure, incorporating a reactive

aldehyde, a phenolic hydroxyl group, and a terminal alkyne, allows for a diverse range of

chemical transformations. This versatility, however, necessitates a thorough understanding of

its potential hazards to ensure safe handling in a laboratory setting. This guide provides an in-

depth analysis of the hazards associated with 5-Ethynyl-2-hydroxybenzaldehyde and

outlines detailed safety precautions, handling protocols, and emergency procedures. The

causality behind each recommendation is explained to foster a culture of safety and scientific

integrity.

Part 1: Hazard Identification and Classification
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Based on available data, 5-Ethynyl-2-hydroxybenzaldehyde is classified as an irritant

affecting the skin, eyes, and respiratory system.[1] The Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals provides a clear framework for understanding these

hazards.

GHS Classification Summary
Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Source: PubChem CID 45083574[1]

The following diagram illustrates the GHS pictograms and corresponding hazard statements for

5-Ethynyl-2-hydroxybenzaldehyde.

Caption: GHS Pictogram and Hazard Statements.

Toxicological Profile and Reactivity Insights
While specific toxicological data such as LD50 (Lethal Dose, 50%) for 5-Ethynyl-2-
hydroxybenzaldehyde is not readily available in the compiled search results, the hazards of

its constituent functional groups provide a basis for prudent handling. Salicylaldehyde, a closely

related compound, is a known skin and eye irritant.[2][3] The aldehyde functional group can be

a sensitizer and irritant, while phenolic compounds can be corrosive to tissues.

The ethynyl group, while a versatile handle for chemical synthesis, also warrants consideration.

Although it deactivates the aromatic ring towards electrophilic substitution, terminal alkynes can

sometimes form explosive metal acetylides with certain metals (e.g., copper, silver, mercury).

Therefore, contact with these metals and their salts should be avoided, especially under basic

conditions.
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Thermal decomposition of aromatic aldehydes generally requires high temperatures.[4][5]

However, in the event of a fire, hazardous decomposition products such as carbon monoxide

and carbon dioxide will be released.[6]

Part 2: Engineering Controls and Personal
Protective Equipment (PPE)
A multi-layered approach to safety, beginning with engineering controls and supplemented by

appropriate PPE, is crucial for minimizing exposure.

Engineering Controls: The First Line of Defense
The primary engineering control for handling 5-Ethynyl-2-hydroxybenzaldehyde, a solid that

can form dust, is a certified chemical fume hood.[7] This will ensure that any dust or vapors are

effectively contained and exhausted, preventing respiratory exposure. All weighing and transfer

operations should be conducted within the fume hood.

Personal Protective Equipment: A Necessary Barrier
The selection of PPE should be based on a thorough risk assessment of the specific

procedures being performed. The following table outlines the recommended PPE for handling

5-Ethynyl-2-hydroxybenzaldehyde.
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Body Part Protection
Rationale and
Specifications

Eyes/Face
Safety Goggles and Face

Shield

Chemical splash goggles

conforming to ANSI Z87.1 or

EN 166 standards are

mandatory to protect against

dust particles and splashes.[8]

A face shield should be worn

over goggles when there is a

significant risk of splashing.

Skin
Chemical-Resistant Gloves

and Lab Coat

Nitrile gloves are a suitable

choice for incidental contact.

For prolonged handling or in

the event of a spill, heavier-

duty gloves should be

considered. Always inspect

gloves for tears or punctures

before use. A flame-retardant

lab coat should be worn and

fully buttoned.[8]

Respiratory
NIOSH-approved Respirator (if

necessary)

A respirator is typically not

required if work is conducted in

a properly functioning chemical

fume hood. If a fume hood is

not available or if there is a

potential for significant

aerosolization, a NIOSH-

approved particulate respirator

should be used after a formal

respiratory protection program

has been implemented.

The following workflow diagram illustrates the decision-making process for selecting

appropriate engineering controls and PPE.
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Handling 5-Ethynyl-2-hydroxybenzaldehyde

Is a certified chemical
 fume hood available?

Conduct all operations
 in the fume hood.

Yes

Consult EHS.
Consider alternative procedures

 or use a respirator.

No

Standard PPE:
- Safety Goggles
- Nitrile Gloves

- Lab Coat

Is there a significant
 splash risk?

Add a face shield.

Yes

Proceed with experiment

No

Click to download full resolution via product page

Caption: PPE and Engineering Control Workflow.
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Part 3: Safe Handling, Storage, and Disposal
Adherence to best practices for handling, storage, and disposal is fundamental to a safe

laboratory environment.

Handling Procedures
Avoid Dust Formation: Handle the solid material carefully to minimize the generation of dust.

[7]

Ventilation: Always handle in a well-ventilated area, preferably a chemical fume hood.[7]

Ignition Sources: Keep away from open flames, sparks, and other sources of ignition. While

not highly flammable, it is a combustible solid.

Incompatible Materials: Avoid contact with strong oxidizing agents, strong bases, and certain

metals like copper and silver that can form explosive acetylides.[3]

Storage
Container: Store in a tightly closed container in a dry, cool, and well-ventilated place.[7]

Segregation: Store away from incompatible materials.

Disposal
Waste Characterization: All waste containing 5-Ethynyl-2-hydroxybenzaldehyde must be

treated as hazardous chemical waste.

Disposal Route: The material should be disposed of by a licensed chemical destruction

facility, potentially through controlled incineration with flue gas scrubbing.[7] Do not dispose

of it down the drain or in general waste.[7]

Contaminated Materials: Any PPE, containers, or other materials that have come into contact

with the compound should be disposed of as hazardous waste.

Part 4: Emergency Procedures
Preparedness is key to mitigating the consequences of an accidental exposure or spill.
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First-Aid Measures
The following table details the appropriate first-aid measures in case of exposure.

Exposure Route First-Aid Protocol

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, provide artificial respiration. Seek

immediate medical attention.[8]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area thoroughly with soap

and plenty of water for at least 15 minutes.[8] If

irritation persists, seek medical attention.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids.[8] Seek immediate

medical attention.

Ingestion
Do NOT induce vomiting. Rinse the mouth with

water. Seek immediate medical attention.[8]

Spill and Leak Procedures
Small Spills:

Evacuate non-essential personnel from the area.

Ensure adequate ventilation.

Wearing appropriate PPE, carefully sweep up the solid material, avoiding dust generation.

Place the spilled material into a labeled, sealed container for hazardous waste disposal.

Clean the spill area with a damp cloth or paper towel, and place the cleaning materials in

the hazardous waste container.
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Large Spills:

Evacuate the laboratory immediately and alert others in the vicinity.

Contact your institution's Environmental Health and Safety (EHS) department.

Prevent entry into the affected area.

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[7]

Unsuitable Extinguishing Media: Do not use a heavy stream of water, as it may scatter the

dust and create a larger fire hazard.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[7]

Conclusion
5-Ethynyl-2-hydroxybenzaldehyde is a compound with significant utility in scientific research.

By understanding its irritant nature and potential reactivity, and by rigorously applying the

engineering controls, personal protective equipment, and safe handling procedures outlined in

this guide, researchers can work with this valuable molecule safely and effectively. A proactive

approach to safety, grounded in scientific understanding, is paramount in the modern research

laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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